Cas no 2041-57-8 ([1-(aminomethyl)cyclohexyl]methanol)

• Product Name: [1-(aminomethyl)cyclohexyl]methanol
• CAS No: 2041-57-8
• MF: C₈H₁₇NO
• MW: 143.226682424545
• MDL: MFCD08063179
• CID: 1040659
• PubChem ID: 22379486
• Update Time: 2025-07-21

[1-(aminomethyl)cyclohexyl]methanol Chemical and Physical Properties

Names and Identifiers

• (1-(Aminomethyl)cyclohexyl)methanol
• [1-(aminomethyl)cyclohexyl]methanol
• 1-(aminomethyl)Cyclohexanemethanol
• 1-Aminomethyl-1-hydroxymethyl-cyclohexan
• 3-amino-2,2-pentamethylenepropanol
• MFCD08063179
• SB84118
• EN300-101726
• NS-01105
• SCHEMBL1928279
• DB-066195
• 1-(Aminomethyl)cyclohexanemethanol HCl
• AKOS011350087
• DTXSID40625271
• (1-AMINOMETHYL-CYCLOHEXYL)-METHANOL
• P18343
• CS-0053029
• XEESKQOQUSLLOT-UHFFFAOYSA-N
• 2041-57-8
• CAA04157

• MDL： MFCD08063179
• Inchi： 1S/C8H17NO/c9-6-8(7-10)4-2-1-3-5-8/h10H,1-7,9H2
• InChI Key： XEESKQOQUSLLOT-UHFFFAOYSA-N
• SMILES： OCC1(CN)CCCCC1

Computed Properties

• Exact Mass: 143.13100
• Monoisotopic Mass: 143.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 97.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25000
• LogP: 1.58820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on [1-(aminomethyl)cyclohexyl]methanol

Professional Introduction to [1-(aminomethyl)cyclohexyl]methanol (CAS No. 2041-57-8)

[1-(aminomethyl)cyclohexyl]methanol, with the chemical formula C₉H₁₇NO, is a significant compound in the field of pharmaceutical chemistry and organic synthesis. This compound, identified by its CAS number 2041-57-8, has garnered attention due to its versatile applications in drug development and biochemical research. The unique structural features of [1-(aminomethyl)cyclohexyl]methanol, particularly its cyclohexyl backbone and amine-substituted methyl group, make it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The compound's primary utility lies in its role as a building block for more complex molecules. Its amine functionality allows for further derivatization through reactions such as condensation, alkylation, and acylation, enabling the creation of a wide array of derivatives with distinct biological activities. In recent years, [1-(aminomethyl)cyclohexyl]methanol has been explored in the development of novel therapeutic agents targeting various diseases, including neurological disorders and inflammatory conditions.

Recent studies have highlighted the potential of [1-(aminomethyl)cyclohexyl]methanol in the synthesis of bioactive peptides and peptidomimetics. The cyclohexyl group provides steric hindrance, which can be exploited to modulate the binding affinity and selectivity of peptide-based drugs. For instance, researchers have utilized this compound to develop peptidomimetics that mimic the structure of natural bioactive peptides while exhibiting improved pharmacokinetic properties. These advancements underscore the importance of [1-(aminomethyl)cyclohexyl]methanol as a key intermediate in medicinal chemistry.

In addition to its role in peptide chemistry, [1-(aminomethyl)cyclohexyl]methanol has been investigated for its applications in drug delivery systems. The compound's ability to form stable complexes with other molecules makes it an excellent candidate for use in prodrug formulations and nanocarriers. These systems can enhance the bioavailability and targeted delivery of therapeutic agents, thereby improving treatment efficacy. Recent research has demonstrated the successful application of [1-(aminomethyl)cyclohexyl]methanol-based nanocarriers in delivering anticancer drugs, where improved tumor accumulation and reduced systemic toxicity were observed.

The chemical properties of [1-(aminomethyl)cyclohexyl]methanol also make it a valuable tool in synthetic organic chemistry. Its reactivity allows for the facile introduction of various functional groups, making it a versatile scaffold for constructing complex molecular architectures. This has led to its use in the synthesis of heterocyclic compounds, which are prevalent in many pharmacologically active agents. Researchers have leveraged the compound's unique reactivity to develop novel synthetic routes that are more efficient and environmentally friendly compared to traditional methods.

Another area where [1-(aminomethyl)cyclohexyl]methanol has shown promise is in the development of chiral drugs. The presence of a stereogenic center in the cyclohexyl ring allows for the synthesis of enantiomerically pure compounds, which are often required for optimal biological activity. Recent advances in asymmetric synthesis have enabled the production of enantiomerically enriched derivatives of [1-(aminomethyl)cyclohexyl]methanol, which have been tested as potential treatments for various diseases. These studies highlight the compound's importance in achieving enantiopure pharmaceuticals with enhanced therapeutic profiles.

The industrial significance of [1-(aminomethyl)cyclohexyl]methanol is further underscored by its role in scaling up synthetic processes for commercial production. The compound's stability under various reaction conditions makes it suitable for large-scale manufacturing without significant degradation or byproduct formation. This has facilitated its use in industrial settings where cost-effective and high-yield synthetic routes are essential. As demand for complex pharmaceuticals grows, the importance of intermediates like [1-(aminomethyl)cyclohexyl]methanol is expected to increase further.

In conclusion, [1-(aminomethyl)cyclohexyl]methanol (CAS No. 2041-57-8) is a multifaceted compound with broad applications in pharmaceutical chemistry and organic synthesis. Its unique structural features and reactivity make it a valuable intermediate for developing novel therapeutic agents, bioactive peptides, drug delivery systems, and chiral drugs. Recent research has demonstrated its potential in addressing various medical challenges, from neurological disorders to anticancer therapies. As advancements continue to emerge, the role of [1-(aminomethyl)cyclohexyl]methanol is likely to expand even further, solidifying its position as a cornerstone in modern medicinal chemistry.